300801-52-9

(Z)-1-(3-Ethyl-5-methoxy-2,3-dihydrobenzothiazol-2-ylidene)propan-2-one

In Stock

• CAS RN:
• 300801-52-9

• Formula:
• C₁₃H₁₅NO₂S

• InChI:
• InChI=1S/C13H15NO2S/c1-4-14-11-8-10(16-3)5-6-12(11)17-13(14)7-9(2)15/h5-8H,4H2,1-3H3

• InChIKey:
• BGVLELSCIHASRV-UHFFFAOYSA-N

• Potent, selective ATP-competitive Clk1/Sty inhibitor (IC50 values are 20, 200, 15 nM and >10 μM for Clk1/Sty, Clk2, Clk4 and Clk3 respectively). Blocks alternative splicing of PKCβII and expression of PPARγ1 and PPARγ2. Shows analgesic effects in vivo. Centrally active.
  Cdc2-like kinase (Clk), among a number of other kinases, phosphorylates serine/arginine-rich proteins which play a role in alternative splicing of pre-mRNA. The Clk family consists of four members, which include Clk1/Sty and Clk2-4. TG003 is a novel benzothiazole compound that demonstrates potent inhibition of Clk1/Sty and Clk4 with IC50 values of 20 and 15 nM, respectively. TG003 exhibits considerably weaker inhibition of Clk2 and Clk3 (IC50 = 200 nM and >10 μM, respectively). Through suppression of Clk-mediated phosphorylation, TG003 inhibits SF2/ASF-dependent splicing of β-globin pre-mRNA at 1 μM ...

(1E)-1-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)propan-2-one

• CAS RN:
• 300801-52-9; 719277-26-6

• Formula:
• C13H15NO2S

• InChI:
• InChI=1S/C13H15NO2S/c1-4-14-11-8-10(16-3)5-6-12(11)17-13(14)7-9(2)15/h5-8H,4H2,1-3H3/b13-7+

• InChIKey:
• BGVLELSCIHASRV-NTUHNPAUSA-N

• (1E)-1-(3-ethyl-5-methoxy-1,3-benzothiazol-2-ylidene)propan-2-one is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33. The purity is usually 95%.